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Compound of Interest

Compound Name: 1,3,6-Hexanetricarbonitrile

L  Get Quote

Cat. No.: B156369

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides comprehensive, step-by-
step guidance for the safe handling and disposal of 1,3,6-Hexanetricarbonitrile (CAS No.
1772-25-4), a nitrile compound used in organic synthesis.[1][2][3]

Chemical and Physical Properties

1,3,6-Hexanetricarbonitrile is a combustible liquid that is harmful if swallowed or inhaled.[4] It
is characterized by three cyano groups attached to a hexane backbone.[1] It is important to be
aware of its physical and chemical properties to ensure safe handling.

Property Value

Molecular Formula CO9H11N3[1]

Molecular Weight 161.20 g/mol

Appearance Colorless to yellow clear liquid[2]
Boiling Point 255-260 °C @ 2 mm Hg[2]
Density 1.04 g/mL at 25 °C[2]

Flash Point 185 °F[2]
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Hazard Identification and Personal Protective Equipment
(PPE)

1,3,6-Hexanetricarbonitrile is classified as a combustible liquid, and is harmful if swallowed or
inhaled.[4] It can also cause skin and serious eye irritation.[4] Therefore, adherence to strict
safety protocols and the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment (PPE):

e Hand Protection: Chemical-resistant, impervious gloves, such as nitrile gloves, must be
worn.[4][5][6] Gloves should be inspected before use and disposed of properly after handling
the chemical.[4]

» Eye Protection: Tightly fitting safety goggles or a face shield are required to protect against
splashes.[5]

» Skin and Body Protection: A flame-retardant lab coat and appropriate chemical-resistant
clothing must be worn to prevent skin contact.[5][7] Closed-toe shoes are mandatory.[7]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood, to avoid inhalation of vapors.[5] If ventilation is inadequate, a NIOSH-
approved respirator with appropriate cartridges should be used.[4]

Operational Plan for Handling

A systematic approach to handling 1,3,6-Hexanetricarbonitrile is crucial to minimize risk and
ensure a safe laboratory environment.

Step-by-Step Handling Procedure:
e Preparation:

o Ensure the work area is clean, well-ventilated, and located within a chemical fume hood.

[5]
o Assemble all necessary equipment and PPE before handling the chemical.

o Locate the nearest safety shower and eyewash station.[8]
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e Handling:

o

Wear the required PPE at all times.[5]

[¢]

Avoid direct contact with the skin, eyes, and clothing.[5]

[¢]

Do not eat, drink, or smoke in the handling area.[5]

[e]

Use spark-proof tools and avoid sources of ignition as the substance is combustible.[5]
¢ In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water and seek
medical attention.[4][5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4][5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.[5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
o Keep away from heat, sparks, and open flames.[4]

Disposal Plan

Proper disposal of 1,3,6-Hexanetricarbonitrile and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

o Waste Collection:
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o Collect all waste containing 1,3,6-Hexanetricarbonitrile in a designated, properly labeled,
and sealed container.

o Disposal of Unused Product:

o Dispose of the chemical through a licensed professional waste disposal service.[4] It may
be possible to burn the chemical in a chemical incinerator equipped with an afterburner
and scrubber.[8]

o Container Disposal:

o Contaminated packaging should be disposed of as unused product.[4] Containers can be
triple-rinsed (or equivalent) and offered for recycling or reconditioning if permissible by
local regulations.[5]

e Regulatory Compliance:

o Adhere to all federal, state, and local regulations for hazardous waste disposal.[8]

Experimental Workflow and Safety Protocol

To provide a clear visual guide, the following diagram illustrates the logical workflow for
handling 1,3,6-Hexanetricarbonitrile, from preparation to disposal.
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Workflow for Handling 1,3,6-Hexanetricarbonitrile
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Caption: Logical workflow for handling 1,3,6-Hexanetricarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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